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These application notes provide a detailed protocol for performing fluorescein angiography (FA)

in various animal models. FA is a crucial in-vivo imaging technique used to visualize the retinal

and choroidal vasculature. This procedure is instrumental in preclinical research for studying

ocular diseases such as age-related macular degeneration (AMD), diabetic retinopathy, and

choroidal neovascularization (CNV).[1][2][3][4][5]

Principle of Fluorescein Angiography
Fluorescein angiography is a diagnostic procedure that uses a special camera to record blood

flow in the retina and choroid.[6] A fluorescent dye, sodium fluorescein, is injected into the

bloodstream.[6] As the dye travels through the blood vessels of the eye, a series of

photographs are taken to visualize the vascular structure and identify any abnormalities, such

as leakage from damaged vessels.[3][7] This technique is highly valuable for both qualitative

and quantitative assessment of vascular leakage and neovascularization in various animal

models of ocular diseases.[1][4]

Experimental Protocols
A generalized protocol for fluorescein angiography is outlined below. Specific parameters may

need to be optimized depending on the animal model and the specific research question.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1212207?utm_src=pdf-interest
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0128418
https://www.criver.com/products-services/discovery-services/pharmacology-studies/ocular-disease-studies/choroidal-neovascularization-model
https://aes.amegroups.org/article/view/7405/html
https://iovs.arvojournals.org/article.aspx?articleid=2783555
https://iovs.arvojournals.org/article.aspx?articleid=2536004
https://www.vin.com/apputil/content/defaultadv1.aspx?id=3846261&pid=11147
https://www.vin.com/apputil/content/defaultadv1.aspx?id=3846261&pid=11147
https://aes.amegroups.org/article/view/7405/html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9233924/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0128418
https://iovs.arvojournals.org/article.aspx?articleid=2783555
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Animal Preparation
Anesthesia: Anesthetize the animal to ensure it remains motionless during the procedure.

The choice of anesthetic is critical and can influence physiological parameters.[8] Commonly

used anesthetics are listed in the table below. Monitor the animal's vital signs throughout the

procedure.

Pupil Dilation: Dilate the pupils of the eye to be imaged using a topical mydriatic agent, such

as 1% tropicamide and/or 10% phenylephrine hydrochloride.[7][8] This allows for a wider and

clearer view of the fundus.

Positioning: Place the anesthetized animal on a heated platform to maintain body

temperature.[7] Position the animal so that the eye to be imaged is properly aligned with the

fundus camera. Application of a lubricating gel or artificial tears can prevent corneal

dehydration.[7][9]

Fluorescein Dye Injection
Dye Preparation: Prepare a sterile solution of sodium fluorescein. The concentration will vary

depending on the animal model and injection route.[7] Protect the solution from light as

fluorescein is light-sensitive.[7]

Injection Route: The dye can be administered via two primary routes:

Intravenous (IV) Injection: This is the preferred method for rapid and consistent dye

delivery, allowing for clear visualization of the early arterial phase. Common injection sites

include the tail vein in rodents or the jugular vein.[10][11]

Intraperitoneal (IP) Injection: This method is technically easier but results in a slower and

more variable absorption of the dye, which may obscure the early phases of the

angiogram.[1][11]

Injection Volume and Timing: The volume of fluorescein solution depends on the animal's

weight and the dye concentration. The injection should be administered as a bolus, and

image acquisition should commence immediately.[11]

Image Acquisition
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Fundus Camera Setup: Use a fundus camera equipped with the appropriate filters for

fluorescein angiography (excitation filter ~488 nm, barrier filter ~520 nm).[7]

Imaging Sequence: A rapid sequence of images should be captured to document the

different phases of the angiogram:

Choroidal (Pre-arterial) Phase: Occurs within seconds after injection and shows the filling

of the choroidal vessels.

Arterial Phase: Shows the filling of the retinal arteries.

Arteriovenous Phase: Both arteries and veins are filled with the dye.

Venous Phase: The veins are maximally fluorescent.

Late Phase (Recirculation): Occurs several minutes after injection and can reveal leakage

or staining.[3][6] Image capture can continue for up to 10-15 minutes to document late-

phase leakage.[6][11]

Post-Procedure Care
Recovery: After imaging, allow the animal to recover from anesthesia on a heating pad.[7]

Eye Care: Apply lubricant eye drops to prevent dryness.[7]

Monitoring: Monitor the animal until it is fully recovered.[7]

Data Presentation: Quantitative Parameters for
Fluorescein Angiography in Different Animal Models
The following table summarizes key quantitative parameters for performing fluorescein

angiography in common animal models. These values are intended as a starting point and may

require optimization for specific experimental conditions.
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Parameter Mouse Rat Rabbit
Non-Human
Primate

Anesthesia

Ketamine (80-

100 mg/kg) +

Xylazine (5-10

mg/kg) IP[7][8]

Ketamine/Xylazin

e IP[11]

Ketamine (40

mg/kg) +

Xylazine (5

mg/kg) IM[12]

Medetomidine

HCl (0.04 mg/kg)

+

Tiletamine/Zolaz

epam (2 mg/kg)

[13]

Pupil Dilation

1% Tropicamide,

10%

Phenylephrine

HCl[7][8]

1%

Tropicamide[11]
1% Tropicamide 1% Tropicamide

Fluorescein

Concentration

1% or 2.5%[7]

[14]
10%[9][11] 10%[12] Not specified

Fluorescein

Dosage/Volume

100 µL (1%)

IP[7], 0.1 ml

(2.5%) IP[14], 5

µL/g body weight

IP[8]

5 mg/kg IV[10],

0.1 mL/kg (10%)

IV or IP[11]

0.2 ml (10%)

IV[12]
Not specified

Injection Route
IP[7][8][14], IV

(tail vein)

IV (jugular or tail

vein)[10][11],

IP[11]

IV (marginal ear

vein)[12]
IV

Imaging Start

Time

Immediately after

injection[7]

Immediately after

injection[11]

Immediately after

injection[12]
Not specified

Imaging Duration
At least 5

minutes[7]

Up to 10

minutes[11]
Not specified

Up to 5

minutes[13]

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for performing fluorescein angiography in

animal models.
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Fluorescein Angiography Experimental Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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